Cas no 500151-80-4 (Benzoic acid,3-[[(3,4-dichlorophenyl)methyl][4-[1,2-dimethyl-1-(1-methylethyl)propoxy]-1,3,4-trioxobutyl]amino]-)

• Product Name: Benzoic acid,3-[[(3,4-dichlorophenyl)methyl][4-[1,2-dimethyl-1-(1-methylethyl)propoxy]-1,3,4-trioxobutyl]amino]-
• CAS No: 500151-80-4
• MF: C₂₆H₂₉Cl₂NO₆
• MW: 522.41756606102
• CID: 1546592
• Update Time: 2024-08-24

Benzoic acid,3-[[(3,4-dichlorophenyl)methyl][4-[1,2-dimethyl-1-(1-methylethyl)propoxy]-1,3,4-trioxobutyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[(3,4-dichlorophenyl)methyl][4-[1,2-dimethyl-1-(1-methylethyl)propoxy]-1,3,4-trioxobutyl]amino]-
• 3-[[(3,4-Dichlorophenyl)methyl][4-[1,2-dimethyl-1-(1-methylethyl)propoxy]-1,3,4-trioxobutyl]amino]benzoic acid

• Inchi： 1S/C26H29Cl2NO6/c1-15(2)26(5,16(3)4)35-25(34)22(30)13-23(31)29(14-17-9-10-20(27)21(28)11-17)19-8-6-7-18(12-19)24(32)33/h6-12,15-16H,13-14H2,1-5H3,(H,32,33)
• InChI Key： ZGXTWDZAQMGABC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(N(CC2=CC=C(Cl)C(Cl)=C2)C(=O)CC(=O)C(OC(C)(C(C)C)C(C)C)=O)=C1

Computed Properties

• Exact Mass: 521.13737

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 652.3±55.0 °C(Predicted)
• PSA: 100.98
• pka: 4.03±0.10(Predicted)